Cas no 2155850-96-5 (1-methylisoquinolin-6-ol hydrobromide)

• Product Name: 1-methylisoquinolin-6-ol hydrobromide
• CAS No: 2155850-96-5
• MF: C₁₀H₁₀BrNO
• MW: 240.09650182724
• MDL: MFCD34474904
• CID: 5413192
• PubChem ID: 139558957
• Update Time: 2025-07-22

1-methylisoquinolin-6-ol hydrobromide Chemical and Physical Properties

Names and Identifiers

• 1-methyl-6-Isoquinolinol hydrobromide
• 1-methylisoquinolin-6-ol hydrobromide

• MDL： MFCD34474904
• Inchi： 1S/C10H9NO.BrH/c1-7-10-3-2-9(12)6-8(10)4-5-11-7;/h2-6,12H,1H3;1H
• InChI Key： BGOHGHMBGAMFGJ-UHFFFAOYSA-N
• SMILES： CC1=NC=CC2C=C(O)C=CC1=2.Br

Additional information on 1-methylisoquinolin-6-ol hydrobromide

Introduction to 1-methylisoquinolin-6-ol hydrobromide (CAS No. 2155850-96-5)

1-methylisoquinolin-6-ol hydrobromide, identified by the chemical compound code CAS No. 2155850-96-5, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the isoquinoline family, a class of heterocyclic aromatic organic compounds that have garnered considerable attention due to their diverse biological activities and potential applications in medicinal chemistry. The hydrobromide salt form of 1-methylisoquinolin-6-ol enhances its solubility and stability, making it a valuable intermediate in the synthesis of more complex pharmacological agents.

The isoquinoline scaffold is renowned for its presence in numerous bioactive natural products and pharmacologically relevant molecules. Its structural framework, characterized by a benzene ring fused to a pyridine ring, provides a versatile platform for chemical modification and functionalization. In recent years, researchers have been exploring the therapeutic potential of isoquinoline derivatives, particularly those with modifications at the 6-position, such as 1-methylisoquinolin-6-ol. This specific derivative has shown promise in various preclinical studies, highlighting its role as a key intermediate in drug development.

One of the most compelling aspects of 1-methylisoquinolin-6-ol hydrobromide is its utility in the synthesis of bioactive molecules that target specific biological pathways. For instance, studies have demonstrated that derivatives of isoquinoline can interact with enzymes and receptors involved in cancer progression, inflammation, and neurodegenerative diseases. The 6-hydroxyl group in 1-methylisoquinolin-6-ol serves as a critical site for further functionalization, enabling the creation of novel analogs with enhanced pharmacological properties.

Recent advancements in synthetic methodologies have improved the accessibility of 1-methylisoquinolin-6-ol hydrobromide, making it more feasible for large-scale production and industrial applications. Techniques such as palladium-catalyzed cross-coupling reactions and enzymatic modifications have been employed to streamline the synthesis process while maintaining high yields and purity. These innovations have not only facilitated research but also opened new avenues for drug discovery programs.

The pharmacological profile of 1-methylisoquinolin-6-ol hydrobromide has been extensively studied in academic and industrial settings. Preclinical data suggest that this compound exhibits inhibitory effects on certain kinases and transcription factors, which are implicated in various diseases. Additionally, its ability to modulate mitochondrial function has been explored as a potential therapeutic strategy for metabolic disorders. Such findings underscore the importance of 1-methylisoquinolin-6-ol as a lead compound for further medicinal chemistry investigations.

In the realm of drug development, the structural diversity offered by isoquinoline derivatives is highly advantageous. By modifying different positions within the ring system, chemists can fine-tune the biological activity and selectivity of these compounds. For example, introduction of nitrogen atoms or other heteroatoms at strategic positions can enhance binding affinity to biological targets. The versatility of 1-methylisoquinolin-6-ol hydrobromide makes it an attractive candidate for structure-based drug design initiatives.

The role of computational chemistry in optimizing 1-methylisoquinolin-6-ol hydrobromide derivatives cannot be overstated. Molecular modeling techniques have enabled researchers to predict binding interactions between this compound and its target proteins with remarkable accuracy. This approach has accelerated the identification of promising candidates for further experimental validation, thereby expediting the drug discovery process.

Moreover, green chemistry principles have been increasingly integrated into the synthesis of 1-methylisoquinolin-6-ol hydrobromide, emphasizing sustainability and environmental responsibility. Solvent-free reactions, catalytic processes, and biodegradable reagents are among the strategies employed to minimize waste and energy consumption. These efforts align with global initiatives to promote sustainable pharmaceutical manufacturing practices.

The future prospects for 1-methylisoquinolin-6-ol hydrobromide are bright, with ongoing research focusing on expanding its therapeutic applications. Exploration into its anti-inflammatory properties has revealed potential benefits in conditions such as rheumatoid arthritis and Crohn's disease. Additionally, its interaction with neural pathways has sparked interest in neuroprotective therapies for Alzheimer's disease and Parkinson's disease.

In conclusion, 1-methylisoquinolin-6-ol hydrobromide (CAS No. 2155850-96-5) represents a significant advancement in pharmaceutical chemistry due to its versatile structural framework and promising biological activities. Its role as an intermediate in drug development underscores its importance in synthetic organic chemistry and medicinal research. As scientific understanding evolves, so too will the applications of this remarkable compound, offering new hope for innovative therapeutic solutions.